BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Output Beam Profile
Characterization from LBO SHG

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Lithium triborate
Cat. No.: B1260262
Get Quote
\ J

For researchers, scientists, and drug development professionals seeking to harness the power
of second-harmonic generation (SHG) for their applications, the choice of nonlinear crystal is
paramount. The output beam profile directly impacts the efficiency and reliability of subsequent
processes. This guide provides an objective comparison of the output beam profile from
Lithium Triborate (LBO) crystals used for SHG, with a focus on key performance metrics and
supporting experimental data.

Lithium Triborate (LBO) has emerged as a leading material for second-harmonic generation,
particularly in high-power applications, owing to its high damage threshold and excellent optical
homogeneity.[1][2] A critical aspect of its performance lies in the quality of the output beam,
which is characterized by parameters such as the M2 factor, beam ellipticity, and pointing
stability. This guide delves into these characteristics, offering a comparison with other common
nonlinear crystals like Beta-Barium Borate (BBO), and provides detailed experimental protocols
for their characterization.

Comparison of Beam Profile Characteristics

The quality of the second-harmonic beam generated from an LBO crystal is crucial for
applications requiring high precision. A beam with a low M2 value, minimal ellipticity, and high
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pointing stability is often desired.

Key Performance Indicators:
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Data from Experimental Studies:
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e An extra-cavity SHG system utilizing a Type | LBO crystal produced a 67.4 W green laser at
532 nm with a beam quality factor of M2 = 1.31.[3]

» An intracavity-frequency-doubled Nd:YAG laser with an LBO crystal generated a 40 W
pulsed green laser with a near diffraction-limited beam (M2 = 1.45).[5]

e A pulse-burst picosecond laser system employing LBO for frequency doubling reported a
beam quality factor of M2 = 1.74.[4]

e Long-term stability measurements of an LBO SHG system revealed RMS energy stabilities
of 1.3%.[9]

Experimental Protocols

Accurate characterization of the SHG output beam profile is essential for validating crystal
performance and optimizing experimental setups. The following are detailed methodologies for
key experiments.

M? Measurement (Beam Quality Factor)

The M2 factor quantifies how closely a laser beam resembles a perfect Gaussian beam. The
standard procedure for its measurement is outlined in ISO 11146.[11][12]

Experimental Protocol:

o Beam Preparation: Ensure the fundamental laser beam is well-collimated before it enters the
SHG crystal.

e SHG Generation: Position the LBO crystal at the appropriate phase-matching angle for
efficient second-harmonic generation.

e Beam Focusing: Use a high-quality, aberration-free lens with a known focal length to focus
the generated second-harmonic beam.

o Beam Profile Measurement: Employ a beam profiling camera (CCD or CMOS) to capture the
beam's intensity distribution at various positions along its path of propagation.

o Data Acquisition:
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o Measure the D4o (second moment) beam width at a minimum of 10 different positions.[13]

o Take at least five measurements in the near-field (close to the beam waist) and five in the
far-field (at least one Rayleigh length away from the waist).[11]

o Data Analysis:
o Fit the measured beam widths as a function of position to a hyperbolic function.[13][14]
o From the fit, determine the beam waist diameter (2Wo) and the divergence angle (O©).

o Calculate the M2 factor using the formula: M2 = (11 * Wo * @) / (4 * A), where A is the
wavelength of the second-harmonic beam.

Beam Ellipticity Measurement

Beam ellipticity quantifies the degree of deviation from a perfectly circular beam profile.
Experimental Protocol:

o Beam Profiling: Use a 2D beam profiling camera to capture the intensity distribution of the
SHG output beam.

e Major and Minor Axes Measurement: The beam profiling software can typically calculate the
lengths of the major and minor axes of the beam spot.

« Ellipticity Calculation: The ellipticity is calculated as the ratio of the major axis to the minor
axis. An ellipticity of 1 indicates a perfectly circular beam. The ellipticity can be influenced by
the focusing conditions of the fundamental beam into the crystal.[7]

Pointing Stability Measurement

Pointing stability measures the angular drift of the laser beam over time and is crucial for
applications requiring precise beam positioning.[15]

Experimental Protocol:

o Beam Profiling Setup: Position a beam profiling camera or a position-sensing detector at a
fixed distance from the LBO SHG setup.
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e Long-Term Monitoring: Record the centroid position of the beam spot over an extended

period.
o Data Analysis:

o Calculate the root-mean-square (RMS) deviation of the beam's centroid position in both
the horizontal and vertical directions.

o The angular pointing stability (in radians) is determined by dividing the positional RMS
deviation by the distance between the laser and the detector.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for
characterizing the output beam profile from an LBO SHG system.
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Experimental Workflow for LBO SHG Beam Profile Characterization
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Caption: Workflow for LBO SHG beam characterization.

© 2026 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b1260262/docs?utm_src=pdf-body-img#a-comparative-guide-to-output-beam-profile-characterization-from-lbo-shg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. bblaser.com [bblaser.com]

e 2. unitedcrystals.com [unitedcrystals.com]

o 3. IEEE Xplore Full-Text PDF: [ieeexplore.ieee.org]

e 4. researchgate.net [researchgate.net]

e 5. researchgate.net [researchgate.net]

e 6. LBO Nonlinear Crystal - Laser Crylink [laser-crylink.com]

e 7. mspace.lib.umanitoba.ca [mspace.lib.umanitoba.ca]

e 8. LBO vs BBO Crystal: Which is Better? (1) - Laser Crylink [laser-crylink.com]

¢ 9. A comprehensive study of second and third harmonic conversion efficiency, angular and

temperature tolerance, and long-term stability in LBO crystals using a 10-J-class laser
[arxiv.org]

e 10. zylaser.com.cn [zylaser.com.cn]

e 11. M squared - Wikipedia [en.wikipedia.org]

e 12. xometry.com [xometry.com]

e 13. Aguide on laser beam quality and M2 measurement [gentec-eo.com]

e 14. M squared and designing laser beam optics - Optics for Hire [opticsforhire.com]
e 15. Measuring Laser Position & Pointing Stability - Ophir Photonics [ophiropt.com]

¢ To cite this document: BenchChem. [A Comparative Guide to Output Beam Profile
Characterization from LBO SHG]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260262/docs#a-comparative-guide-to-output-beam-
profile-characterization-from-Ibo-shg]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1260262?utm_src=pdf-custom-synthesis#bc-rfq
http://www.bblaser.com/pdf/LBO.pdf
https://unitedcrystals.com/LBOProp.html
https://ieeexplore.ieee.org/stamp/stamp.jsp?arnumber=10232999
https://www.researchgate.net/figure/Beam-quality-of-LBO-frequency-doubling-in-532nm_fig6_316251782
https://www.researchgate.net/publication/273473960_40W_high_beam_quality_532nm_green_laser_with_LBO_intracavity-frequecy-doubling
https://www.laser-crylink.com/laser-products/nonlinear-crystal/lbo/
https://mspace.lib.umanitoba.ca/server/api/core/bitstreams/217984f3-1494-472f-a2a4-7f752bbe1eec/content
https://www.laser-crylink.com/lbo-vs-bbo-crystal-which-is-better-1/
https://arxiv.org/html/2508.02395v2
https://arxiv.org/html/2508.02395v2
https://arxiv.org/html/2508.02395v2
http://zylaser.com.cn/uploadfile/LBOintracavity%20frequency%20doubled%20CrYAG%20passively%20Q-switched%20NdYAG%20green%20laser.pdf
https://en.wikipedia.org/wiki/M_squared
https://www.xometry.com/resources/sheet/how-to-measure-laser-beam-quality/
https://www.gentec-eo.com/blog/laser-beam-quality-measurement-m2
https://www.opticsforhire.com/blog/laser-beam-quality/
https://www.ophiropt.com/blog/measuring-laser-position-pointing-stability/
https://www.benchchem.com/product/b1260262/docs#a-comparative-guide-to-output-beam-profile-characterization-from-lbo-shg
https://www.benchchem.com/product/b1260262/docs#a-comparative-guide-to-output-beam-profile-characterization-from-lbo-shg
https://www.benchchem.com/product/b1260262/docs#a-comparative-guide-to-output-beam-profile-characterization-from-lbo-shg
https://www.benchchem.com/product/b1260262/docs#a-comparative-guide-to-output-beam-profile-characterization-from-lbo-shg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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